Cas no 1049337-44-1 (2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one)

• Product Name: 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• CAS No: 1049337-44-1
• MF: C₂₄H₂₅FN₄O₃
• MW: 436.478708982468
• CID: 5941053
• PubChem ID: 44026058
• Update Time: 2025-06-11

2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• 2-(3-fluorophenoxy)-1-(4-(6-(4-methoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one
• AKOS024496535
• 1049337-44-1
• F5090-0351
• VU0634476-1
• 2-(3-fluorophenoxy)-1-[4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]propan-1-one

• Inchi： 1S/C24H25FN4O3/c1-17(32-21-5-3-4-19(25)16-21)24(30)29-14-12-28(13-15-29)23-11-10-22(26-27-23)18-6-8-20(31-2)9-7-18/h3-11,16-17H,12-15H2,1-2H3
• InChI Key： NGSCXGBFXQXWFT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(C)C(N1CCN(C2=CC=C(C3C=CC(=CC=3)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 436.19106883g/mol
• Monoisotopic Mass: 436.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one

Chemical Profile of 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one (CAS No. 1049337-44-1)

2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one (CAS No. 1049337-44-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to a class of molecules characterized by a piperazine core, which is a common pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of a fluorine atom at the 3-position of the phenoxy group and a pyridazine moiety linked to the piperazine ring introduces additional functional diversity, making this molecule a promising candidate for further investigation.

The structural features of 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one suggest potential interactions with multiple targets in biological systems. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, a phenomenon widely exploited in drug design. The piperazine ring, on the other hand, is frequently associated with central nervous system (CNS) activities, including antipsychotic and antidepressant effects. The combination of these elements in a single molecule opens up avenues for exploring novel therapeutic interventions.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to predict the binding modes of 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one to various protein targets. These studies have hinted at its potential as an antagonist or agonist for receptors involved in pain modulation, neurodegenerative diseases, and inflammatory responses.

In the realm of medicinal chemistry, the synthesis of this compound represents a significant achievement due to its multi-step synthesis and the delicate handling required to maintain the integrity of its functional groups. The fluorine-containing phenoxy group and the pyridazine-piperazine scaffold necessitate precise synthetic strategies to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been pivotal in constructing this molecule efficiently.

The pharmacological profile of 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one is still under extensive investigation. Preliminary in vitro studies have shown promising results in modulating enzymes and receptors relevant to metabolic disorders and CNS disorders. The methoxy group on the phenyl ring further enhances lipophilicity, which is often crucial for blood-brain barrier penetration. This characteristic makes it an intriguing candidate for developing treatments targeting neurological conditions.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. With an aging global population and an increasing prevalence of chronic diseases, there is a growing demand for innovative therapeutic agents. 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one fits into this landscape by offering a structurally unique molecule that could potentially interact with multiple disease pathways simultaneously.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are widely recognized for their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. In 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one, the fluorine atom at the 3-position of the phenoxy group likely contributes to these favorable properties, making it an attractive scaffold for drug development.

Furthermore, the pyridazine moiety is another key structural element that has been extensively studied for its biological activity. Pyridazines are known to exhibit diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one suggests that it may possess similar therapeutic benefits.

As research progresses, it is expected that more detailed pharmacological profiles will emerge, providing deeper insights into the mechanisms of action and potential clinical applications of this compound. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic outcomes.

The synthesis and characterization of 2-(3-fluorophenoxy)-1-{4-[6-(4-methoxyphenyl)pyridazin-3-y]l}propanone (CAS No. 10493374441) also highlight the importance of high-resolution analytical techniques in confirming structural integrity. Methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography play indispensable roles in verifying the molecular structure and purity.

In conclusion, 2(35fluorophenoxyphenolone CAS NO10493374441 represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups positions it as a valuable asset in pharmaceutical research efforts aimed at developing new treatments for various diseases. As our understanding of its properties grows, 2(35fluorophenoxyphenolone CAS NO10493374441 has the potential to make significant contributions to human health.